![molecular formula C10H11F5OSi B1630380 Pentafluorophenylethoxydimethylsilane CAS No. 71338-73-3](/img/structure/B1630380.png)
Pentafluorophenylethoxydimethylsilane
Overview
Description
“Pentafluorophenylethoxydimethylsilane” is a chemical compound with the IUPAC name dimethyl (2,3,4,5,6-pentafluorophenyl)silyl ethyl ether . It has a molecular weight of 270.27 .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H11F5OSi/c1-4-16-17(2,3)10-8(14)6(12)5(11)7(13)9(10)15/h4H2,1-3H3
. This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model of the molecule.
Scientific Research Applications
Fluoropolysiloxanes Synthesis
Pentafluorophenylmethyldiethoxysilane, a related compound, has been utilized for preparing fluoropolysiloxanes, highlighting its significance due to its high fluorine content. This compound was synthesized and polymerized to yield poly(pentafluorophenylmethylsiloxane), which was characterized for its potential in applications requiring unusual properties like permeability and surface activity (Qi Zhao & J. E. Mark, 1992).
Electrolyte Additive for Lithium-Ion Batteries
2-(Pentafluorophenyl)-tetrafluoro-1,3,2-benzodioxaborole, a compound with similarities, has been reported as a bifunctional electrolyte additive for lithium-ion batteries. It exhibits a redox potential suitable for overcharge protection and acts as an anion receptor to dissolve LiF, generated during battery operation (Zonghai Chen & K. Amine, 2007).
Surface Engineering of Microfluidic Devices
Chemical vapor deposition polymerization has been used to functionalize PDMS-made microfluidic devices with poly[para-xylylene carboxylic acid pentafluorophenolester-co-para-xylylene], demonstrating the application of fluorinated compounds in creating reactive coatings for bioassays and cell-based research (J. Lahann et al., 2003).
Ceramic Membranes for Membrane Distillation
Surface treatments utilizing compounds like trichloromethylsilane have made ceramic membranes hydrophobic, suitable for direct contact membrane distillation (DCMD). This application underscores the role of silane compounds in enhancing the performance of ceramic membranes for water treatment and desalination processes (Zachary Hendren et al., 2009).
Passivating Films for Battery Electrodes
(pentafluorophenylpropyl)trimethoxysilane (PFPPS) has been used to create a passivating film on lithium-ion battery electrodes, demonstrating its effectiveness in improving battery performance and stability by mitigating electrolyte decomposition and metal dissolution (Seulki Chae et al., 2018).
properties
IUPAC Name |
ethoxy-dimethyl-(2,3,4,5,6-pentafluorophenyl)silane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F5OSi/c1-4-16-17(2,3)10-8(14)6(12)5(11)7(13)9(10)15/h4H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HOENFMGYUBYVDH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCO[Si](C)(C)C1=C(C(=C(C(=C1F)F)F)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11F5OSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
71338-73-3 | |
Record name | 71338-73-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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